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Compound of Interest

Compound Name: Zurletrectinib

Cat. No.: B10856200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, personal protective equipment

(PPE), and disposal of Zurletrectinib, a potent tyrosine kinase inhibitor. Given its classification

as a potent antineoplastic agent, stringent safety protocols are paramount to minimize

exposure and ensure a safe laboratory environment.[1] Adherence to these guidelines is

essential for all personnel involved in the research and development of this compound.

Personal Protective Equipment (PPE)
The primary goal of PPE is to establish a barrier between the handler and the potent

compound. Engineering controls, such as fume hoods and ventilated enclosures, should

always be the primary method of exposure control. PPE should be used as a secondary

protective measure. The following table summarizes the recommended PPE for handling

Zurletrectinib.
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PPE Component Specification Purpose

Gloves
Double gloving with nitrile

gloves

Provides a robust barrier

against skin contact. The outer

glove can be removed

immediately in case of

contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes or

aerosols of the compound.

Lab Coat
Disposable, solid-front lab coat

with tight-fitting cuffs

Prevents contamination of

personal clothing. A solid front

provides better protection than

a standard buttoned lab coat.

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Recommended when handling

the powdered form of the

compound outside of a

contained space to prevent

inhalation of airborne particles.

Shoe Covers Disposable shoe covers

Prevents the tracking of

contaminants out of the

designated handling area.

Operational Plan for Handling Zurletrectinib
A systematic approach to handling Zurletrectinib is critical to maintaining a safe working

environment. The following workflow outlines the key steps for personnel.
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Zurletrectinib Handling Workflow

Preparation

Handling

Post-Handling

Designate a specific, restricted area for handling.

Gather all necessary equipment and reagents.

Follow proper donning procedure.

Use a certified chemical fume hood or glove box.

Separate contaminated waste into designated containers.

Clean all work surfaces with an appropriate deactivating agent.

Follow proper doffing procedure to avoid self-contamination.

Click to download full resolution via product page

Zurletrectinib Handling Workflow Diagram
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Disposal Plan
Proper disposal of Zurletrectinib and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure. As an investigational drug, it must be

disposed of as hazardous waste.

Waste Segregation and Collection:

Solid Waste: All disposable PPE (gloves, lab coats, shoe covers), contaminated

consumables (pipette tips, vials, etc.), and any unused Zurletrectinib powder should be

collected in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: All solutions containing Zurletrectinib should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

Sharps: Any contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container for hazardous waste.

Labeling and Storage:

All hazardous waste containers must be labeled with the words "Hazardous Waste," the full

chemical name "Zurletrectinib," and the associated hazards (e.g., "Toxic," "Antineoplastic").

The containers should be stored in a secure, designated satellite accumulation area until they

are collected by a licensed hazardous waste disposal company.

Final Disposal:

The final disposal of Zurletrectinib waste must be conducted by a certified hazardous waste

management company, typically through high-temperature incineration. This ensures the

complete destruction of the potent compound.

Personal Protective Equipment (PPE) Donning and
Doffing Procedures
Correctly putting on and taking off PPE is as important as the equipment itself to prevent

contamination.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10856200?utm_src=pdf-body
https://www.benchchem.com/product/b10856200?utm_src=pdf-body
https://www.benchchem.com/product/b10856200?utm_src=pdf-body
https://www.benchchem.com/product/b10856200?utm_src=pdf-body
https://www.benchchem.com/product/b10856200?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Donning and Doffing Sequence

Donning (Putting On)

Shoe Covers

Inner Gloves

Lab Coat

Eye Protection

Respirator

Outer Gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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